Cas no 7413-34-5 (Methotrexate disodium)

• Product Name: Methotrexate disodium
• CAS No: 7413-34-5
• MF: C₂₀H₂₀N₈Na₂O₅
• MW: 498.402944564819
• MDL: MFCD00274560
• CID: 47413
• PubChem ID: 11329481
• Update Time: 2025-10-15

Methotrexate disodium Chemical and Physical Properties

Names and Identifiers

• Methotrexate disodium salt
• disodium N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-L-glutamate
• METHOTREXATE DISODIUM
• Sodium methotrexate
• 4-amino-n(sup10)-methylpteroylglutamicaciddisodiumsalt
• amethopterinsodium
• disodiummethotrexate
• l-(+)-isodiumsal
• Methotrexate Disodium Salt Solution
• METHOTREXATUM
• mtxdisodium
• N-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-L-glutamatic acid disodium
• Methotrexate Lpf
• Disodium N-(4-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)-L-glutamate
• Q27122181
• UNII-3IG1E710ZN
• Methotrexate Preservative Free
• METHOTREXATE SODIUM
• EINECS 239-495-5
• Methotrexate, Sodium Salt
• METHOTREXATE DISODIUM SALT [MI]
• 4-Amino-N(sup 10)-methylpteroylglutamic acid disodium salt
• Glutamic acid, N-(p-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)-, disodium salt, L-(+)-
• NS00082009
• Ledertrexate
• 7413-34-5
• MFCD00274560
• Mexate-Aq Preserved
• METHOTREXATE SODIUM [VANDF]
• Amethopterin sodium
• Emtexate
• Methotrexat dinatrium
• Abitrexate
• Abitextrate
• sodium (S)-2-(4-(((2,4-diaminopteridin-6-yl)methyl)(methyl)amino)benzamido)pentanedioate
• Trexall
• Mexate
• METHOTREXATE SODIUM [ORANGE BOOK]
• AS-16128
• Methotrexate (disodium)
• 7413-34-5 (disodium)
• EINECS 231-022-0
• 3IG1E710ZN
• DTXSID3037123
• Mexate-Aq
• CHEBI:50679
• sodium (4-(((2,4-diaminopteridin-6-yl)methyl)(methyl)amino)benzoyl)-L-glutamate
• Methotrexate (as disodium)
• Glutamic acid, N-(p-(((2,4-diamino-6-pteridinyl)methyl)methylamino)benzoyl)-, sodium salt
• ADX-2191 SODIUM
• CCG-269676
• Folex
• METHOTREXATE SODIUM [MART.]
• Sodium, Methotrexate
• Sodium L-(+)-methotrexate
• MTX disodium
• 15475-56-6
• Disodium methotrexate
• Methotrexate, Disodium Salt
• CHEMBL3244648
• disodium (2S)-2-(4-{[(2,4-diaminopteridin-6-yl)methyl](methyl)amino}benzamido)pentanedioate
• AKOS025311236
• disodium;(2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioate
• AC-7462
• METHOTREXATE SODIUM [WHO-DD]
• BCP13700
• Methotrexate disodium salt, 98%
• disodium (2S)-2-(4-(((2,4-diaminopteridin-6-yl)methyl)(methyl)amino)benzamido)pentanedioate
• Methotrexate sodium salt
• MTX sodium
• METHOTREXATE SODIUM PRESERVATIVE FREE
• METHOTREXATE SODIUM (MART.)
• DTXCID1017123
• SCHEMBL48420
• Amethopterin disodium
• CL14377 disodium
• WR19039 disodium
• DASQOOZCTWOQPA-GXKRWWSZSA-L
• DA-75454
• Methotrexate disodium

• MDL： MFCD00274560
• Inchi： 1S/C20H22N8O5.2Na/c1-28(9-11-8-23-17-15(24-11)16(21)26-20(22)27-17)12-4-2-10(3-5-12)18(31)25-13(19(32)33)6-7-14(29)30;;/h2-5,8,13H,6-7,9H2,1H3,(H,25,31)(H,29,30)(H,32,33)(H4,21,22,23,26,27);;/q;2*+1/p-2/t13-;;/m0../s1
• InChI Key： DASQOOZCTWOQPA-GXKRWWSZSA-L
• SMILES： [Na+].[Na+].O=C(C1C=CC(=CC=1)N(C)CC1C=NC2=C(C(N)=NC(N)=N2)N=1)N[C@H](C(=O)[O-])CCC(=O)[O-]

Computed Properties

• Exact Mass: 498.13500
• Monoisotopic Mass: 498.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 693
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: nothing
• Topological Polar Surface Area: 216A^2

Experimental Properties

• Color/Form: Not available
• Melting Point: 212-216°C
• Boiling Point: 823℃
• Solubility: DMSO (Slightly), Water (Slightly)
• Water Partition Coefficient: Soluble in water
• PSA: 216.20000
• LogP: -0.84770
• Sensitiveness: Hygroscopic
• Solubility: Not available

Methotrexate disodium Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• RTECS：MA1232000
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Pteroic acids and derivatives

Additional information on Methotrexate disodium

Comprehensive Overview of Methotrexate Disodium (CAS No. 7413-34-5): Mechanism, Applications, and Emerging Research

Methotrexate disodium (CAS No. 7413-34-5) is a clinically significant derivative of methotrexate, a well-established folate antagonist. This compound, often referred to as MTX disodium, is widely utilized in oncology, rheumatology, and dermatology due to its potent antiproliferative and immunosuppressive properties. The disodium salt formulation enhances solubility, making it a preferred choice for intravenous and intramuscular administration. Researchers and clinicians frequently search for "Methotrexate disodium uses," "MTX disodium mechanism of action," and "7413-34-5 solubility," reflecting its multifaceted applications in modern medicine.

The mechanism of Methotrexate disodium revolves around competitive inhibition of dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis. By disrupting folate metabolism, it impedes the proliferation of rapidly dividing cells—a property exploited in treating malignancies like acute lymphoblastic leukemia (ALL) and autoimmune conditions such as rheumatoid arthritis (RA). Recent studies highlight its role in "targeted cancer therapy," with investigations into "low-dose MTX protocols" gaining traction for minimizing adverse effects while maintaining efficacy.

In dermatology, Methotrexate disodium (CAS 7413-34-5) is a cornerstone for managing psoriasis and eczema. Its ability to modulate inflammatory cytokines like TNF-α aligns with the growing interest in "biologic-sparing strategies." Patients often inquire about "Methotrexate disodium side effects," particularly hepatotoxicity and myelosuppression, prompting research into "personalized dosing algorithms" leveraging pharmacogenomics. The compound’s pharmacokinetics—explored under keywords like "MTX disodium half-life"—remain pivotal for optimizing therapeutic regimens.

Emerging trends include the repurposing of MTX disodium for COVID-19-related cytokine storms, though clinical evidence remains limited. Analytical methods for quantifying 7413-34-5 in biological matrices (e.g., HPLC) are frequently searched, underscoring its monitoring importance. As precision medicine advances, "Methotrexate disodium drug interactions" with novel biologics and small molecules are under scrutiny, reflecting its enduring relevance in therapeutic landscapes.

From a formulation standpoint, Methotrexate disodium’s stability in aqueous solutions (pH 7.5–8.5) is critical for parenteral preparations. Queries like "MTX disodium storage conditions" emphasize practical handling considerations. The compound’s patent landscape and generic availability also attract attention, with searches for "Methotrexate disodium cost" highlighting socioeconomic dimensions in global healthcare access.

In summary, Methotrexate disodium (CAS 7413-34-5) bridges decades of clinical utility with contemporary research, addressing unmet needs in autoimmune and oncologic therapeutics. Its evolving role—from conventional chemotherapy to immunomodulation—ensures sustained scientific and public interest, validated by persistent search trends and ongoing clinical trials.